Cas no 1804445-54-2 (5-(Difluoromethyl)-2,3-dimethylpyridine)

5-(Difluoromethyl)-2,3-dimethylpyridine is a fluorinated pyridine derivative characterized by its difluoromethyl and dimethyl substituents, which enhance its reactivity and stability in synthetic applications. The difluoromethyl group introduces unique electronic properties, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. Its structural features contribute to improved metabolic stability and lipophilicity, facilitating the development of bioactive compounds. The compound’s well-defined regiochemistry and high purity ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for use in medicinal chemistry and material science, it offers a balance of reactivity and handling safety under standard laboratory conditions.

5-(Difluoromethyl)-2,3-dimethylpyridine structure

1804445-54-2 structure

Product Name:5-(Difluoromethyl)-2,3-dimethylpyridine

CAS No:1804445-54-2

MF:C₈H₉F₂N

MW:157.16056895256

CID:4933544

Update Time:2025-05-26

5-(Difluoromethyl)-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-(difluoromethyl)-2,3-dimethylpyridine
- 5-(Difluoromethyl)-2,3-dimethylpyridine
- Inchi： 1S/C8H9F2N/c1-5-3-7(8(9)10)4-11-6(5)2/h3-4,8H,1-2H3
- InChI Key： SNNYHMKTMDZZTL-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C)C(C)=C1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 127
XLogP3: 2.2
Topological Polar Surface Area: 12.9

5-(Difluoromethyl)-2,3-dimethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A020005381-250mg	5-(Difluoromethyl)-2,3-dimethylpyridine	1804445-54-2	97%	250mg	$741.20	2022-04-02
Alichem	A020005381-500mg	5-(Difluoromethyl)-2,3-dimethylpyridine	1804445-54-2	97%	500mg	$1,048.60	2022-04-02
Alichem	A020005381-1g	5-(Difluoromethyl)-2,3-dimethylpyridine	1804445-54-2	97%	1g	$1,596.00	2022-04-02

5-(Difluoromethyl)-2,3-dimethylpyridine Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on 5-(Difluoromethyl)-2,3-dimethylpyridine

5-(Difluoromethyl)-2,3-dimethylpyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2,3-dimethylpyridine, identified by the CAS number 1804445-54-2, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyridine family, characterized by its six-membered ring with one nitrogen atom and two methyl groups at the 2 and 3 positions, along with a difluoromethyl group at the 5 position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in synthetic chemistry.

Recent studies have highlighted the importance of 5-(Difluoromethyl)-2,3-dimethylpyridine in the development of novel agrochemicals and pharmaceutical agents. Its structure allows for versatile reactivity, enabling its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the construction of herbicides and insecticides, where its ability to inhibit key enzymatic pathways in pests has shown promising results.

The synthesis of 5-(Difluoromethyl)-2,3-dimethylpyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of pyridine derivatives followed by fluorination to introduce the difluoromethyl group. This method has been optimized in recent years to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In terms of physical properties, 5-(Difluoromethyl)-2,3-dimethylpyridine exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques commonly employed in organic synthesis.

The application of 5-(Difluoromethyl)-2,3-dimethylpyridine extends beyond traditional chemical synthesis into advanced materials science. Recent research has demonstrated its potential as a building block for constructing functional materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties for gas storage and catalysis, opening new avenues for industrial applications.

In conclusion, 5-(Difluoromethyl)-2,3-dimethylpyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as an intermediate in agrochemicals, pharmaceuticals, and advanced materials underscores its significance in driving innovation across multiple disciplines.